Cas no 125263-65-2 (Oleanan-12-one,3-(acetyloxy)-13,15-dihydroxy-, (3b,15a)- (9CI))

• Product Name: Oleanan-12-one,3-(acetyloxy)-13,15-dihydroxy-, (3b,15a)- (9CI)
• CAS No: 125263-65-2
• MF: C₃₂H₅₂O₅
• MW: 516.752290725708
• CID: 141842
• PubChem ID: 21594201
• Update Time: 2025-04-19

Oleanan-12-one,3-(acetyloxy)-13,15-dihydroxy-, (3b,15a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Oleanan-12-one,3-(acetyloxy)-13,15-dihydroxy-, (3b,15a)- (9CI)
• Rubiprasin A
• (+)-RubiprasinA
• (3beta,15alpha)-3-(Acetyloxy)-13,15-dihydroxyoleanan-12-one
• AKOS032962742
• 125263-65-2
• [(3S,4aR,6aR,6aS,6bR,7S,8aR,12aR,14aR,14bR)-6a,7-dihydroxy-4,4,6a,6b,8a,11,11,14b-octamethyl-13-oxo-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl] acetate

• Inchi： 1S/C32H52O5/c1-19(33)37-25-11-12-29(7)20(27(25,4)5)10-13-30(8)21(29)16-23(34)32(36)22-17-26(2,3)14-15-28(22,6)18-24(35)31(30,32)9/h20-22,24-25,35-36H,10-18H2,1-9H3/t20-,21+,22+,24-,25-,28+,29-,30+,31-,32+/m0/s1
• InChI Key： KHSRLAHIQUDPFJ-VWPWYMCRSA-N
• SMILES： O[C@]12C(C[C@@H]3[C@@]4(C)CC[C@@H](C(C)(C)[C@@H]4CC[C@@]3(C)[C@]1(C)[C@H](C[C@@]1(C)CCC(C)(C)C[C@@H]21)O)OC(C)=O)=O

Computed Properties

• Exact Mass: 516.38100
• Monoisotopic Mass: 516.38147475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 2
• Complexity: 1000
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: >300 ºC (chloroform methanol )
• Boiling Point: 578.2±50.0 °C at 760 mmHg
• Flash Point: 174.1±23.6 °C
• Solubility: Insuluble (1.3E-3 g/L) (25 ºC),
• PSA: 83.83000
• LogP: 6.08430
• Vapor Pressure: 0.0±3.6 mmHg at 25°C

Oleanan-12-one,3-(acetyloxy)-13,15-dihydroxy-, (3b,15a)- (9CI) Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines